β-Aflatrem
β-Aflatrem
Brand Name:
Vulcanchem
CAS No.:
144446-23-1
VCID:
VC0161510
InChI:
InChI=1S/C32H39NO4/c1-8-27(2,3)18-9-10-22-20(15-18)21-16-19-11-12-31(35)24-17-23(34)26-28(4,5)37-32(24,36-26)14-13-29(31,6)30(19,7)25(21)33-22/h8-10,15,17,19,26,33,35H,1,11-14,16H2,2-7H3/t19-,26-,29+,30+,31+,32-/m0/s1
SMILES:
CC1(C2C(=O)C=C3C4(CCC5CC6=C(C5(C4(CCC3(O2)O1)C)C)NC7=C6C=C(C=C7)C(C)(C)C=C)O)C
Molecular Formula:
C32H39NO4
Molecular Weight:
501.667
β-Aflatrem
CAS No.: 144446-23-1
Reference Standards
VCID: VC0161510
Molecular Formula: C32H39NO4
Molecular Weight: 501.667
CAS No. | 144446-23-1 |
---|---|
Product Name | β-Aflatrem |
Molecular Formula | C32H39NO4 |
Molecular Weight | 501.667 |
IUPAC Name | (1S,4R,5S,16S,19S,23R)-19-hydroxy-4,5,24,24-tetramethyl-11-(2-methylbut-3-en-2-yl)-25,26-dioxa-7-azaheptacyclo[21.2.1.01,20.04,19.05,16.06,14.08,13]hexacosa-6(14),8(13),9,11,20-pentaen-22-one |
Standard InChI | InChI=1S/C32H39NO4/c1-8-27(2,3)18-9-10-22-20(15-18)21-16-19-11-12-31(35)24-17-23(34)26-28(4,5)37-32(24,36-26)14-13-29(31,6)30(19,7)25(21)33-22/h8-10,15,17,19,26,33,35H,1,11-14,16H2,2-7H3/t19-,26-,29+,30+,31+,32-/m0/s1 |
Standard InChIKey | ONMXSHAELZXSPO-SDPXOEJRSA-N |
SMILES | CC1(C2C(=O)C=C3C4(CCC5CC6=C(C5(C4(CCC3(O2)O1)C)C)NC7=C6C=C(C=C7)C(C)(C)C=C)O)C |
Appearance | Powder |
PubChem Compound | 90659015 |
Last Modified | Nov 11 2021 |
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